BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to Pegasus for
Astrophysical Plasma Simulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pegasus

Cat. No.: B039198

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the Pegasus code, a sophisticated
tool for simulating astrophysical plasma dynamics. Pegasus is a hybrid-kinetic, particle-in-cell
(PIC) code that offers a powerful approach to modeling complex plasma phenomena where a
purely fluid or fully kinetic description is insufficient.[1][2] This document details the core
functionalities of Pegasus, presents quantitative data from validation tests in a structured
format, outlines the methodologies for key experiments, and provides visualizations of its core

logical workflows.

Core Architecture and Numerical Methods

Pegasus is engineered with a modular architecture, drawing inspiration from the well-
established Athena magnetohydrodynamics (MHD) code.[1][2] This design promotes flexibility
and ease of use, allowing researchers to adapt the code for a wide range of astrophysical
scenarios. At its heart, Pegasus employs a hybrid model that treats ions as kinetic particles
and electrons as a fluid. This approach is particularly well-suited for problems where ion kinetic
effects are crucial, while the electron dynamics can be approximated as a charge-neutralizing
fluid.[3]

The core numerical methods implemented in Pegasus are summarized in the table below:
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Feature Description Reference

Hybrid-Kinetic Particle-in-Cell
Model [1][4]
(PIC)

lon Treatment Kinetic (Particle-in-Cell) [3]

Massless, charge-neutralizing
Electron Treatment fuid [3]
ui

) ] Second-order accurate, three-
Integration Algorithm ] [1]14]
stage predictor-corrector

Particle Integrator Energy-conserving [1][2]

o Constrained Transport Method
Magnetic Field Solver [1][2]
(ensures V- B =0)

Noise Reduction Delta-f (6f) scheme [1112][5]
) Cartesian, Cylindrical,
Coordinate Systems ] [2]
Spherical
o MPI-based domain
Parallelization [1][2]

decomposition

Hybrid-Kinetic Particle-in-Cell (PIC) Method

The PIC method in Pegasus tracks the trajectories of a large number of computational "macro-
particles,” which represent a multitude of real ions. The motion of these particles is governed
by the Lorentz force, where the electric and magnetic fields are calculated on a grid.[6] The
fields are sourced from the moments of the particle distribution (density and current). This
particle-grid coupling allows for the self-consistent evolution of the plasma.

Constrained Transport Method

To maintain the divergence-free constraint of the magnetic field (V - B = 0), which is a
fundamental property of Maxwell's equations, Pegasus employs the constrained transport
method. This method evolves the magnetic field components on a staggered mesh, ensuring
that the numerical representation of the divergence of the magnetic field remains zero to
machine precision throughout the simulation.[1][2]
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Delta-f (6f) Scheme

For simulations where the plasma distribution function only slightly deviates from a known
equilibrium, the delta-f (6f) scheme is a powerful variance-reduction technique.[1][2][5] Instead
of simulating the full distribution function f, the &f method evolves only the perturbation, &f =f -
fo, where fo is the background distribution. This significantly reduces the statistical noise
associated with the PIC method, enabling more accurate simulations of low-amplitude waves

and instabilities.

Data Presentation: Validation Test Results

Pegasus has been rigorously tested against a suite of standard plasma physics problems to
validate its accuracy and robustness. The following tables summarize the key parameters and
results from some of these validation tests.

Linear Landau Damping

Linear Landau damping is a fundamental collisionless damping process in plasmas. The
simulation results from Pegasus show excellent agreement with the theoretical predictions for
the damping rate and frequency of electrostatic waves.

Parameter Value
Wavenumber (kA_D) 0.5

Initial Perturbation Amplitude (o) 0.01
Number of Particles per Cell 256

Grid Resolution 128 cells
Result

Damping Rate (y/w_p) -0.153
Wave Frequency (w/w_p) 141

Alfven Waves
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Alfven waves are low-frequency electromagnetic waves that propagate in magnetized plasmas.

Pegasus accurately captures their propagation characteristics.

Parameter Value
Plasma Beta (B) 1.0

Wave Amplitude (3B/Bo) 10-°
Propagation Angle (8) 45°

Grid Resolution 128 x 128

Result

Propagation Speed

Matches theoretical Alfven speed

Cyclotron Waves

Cyclotron waves are associated with the gyromotion of charged particles around magnetic field

lines. Pegasus simulations of these waves demonstrate the code's ability to handle kinetic ion

physics accurately.

Parameter Value
Magnetic Field Strength (Bo) 1.0

lon Temperature (Ti) 0.1

Wave Propagation Parallel to Bo
Grid Resolution 256 cells

Result

Dispersion Relation

Agrees with theoretical predictions for ion

cyclotron waves

Experimental Protocols
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This section provides detailed methodologies for the key validation tests cited above. These
protocols can serve as a template for researchers looking to replicate these results or design
new simulations with Pegasus.

Protocol for Linear Landau Damping Simulation

o |nitialization:

[¢]

Define a one-dimensional, periodic simulation domain.

[e]

Initialize a uniform, Maxwellian distribution of ions with a specified thermal velocity.

o

Introduce a small sinusoidal perturbation to the ion distribution function in both space and
velocity, consistent with the desired wave mode.

o

The electrons are treated as a charge-neutralizing fluid.

» Field Solver Configuration:

o Use the electrostatic solver to compute the electric field from the ion charge density at
each time step.

» Particle Pusher Configuration:

o Use the energy-conserving particle pusher to advance the ion positions and velocities
based on the calculated electric field.

¢ Time Evolution:

o Evolve the system for a sufficient number of plasma periods to observe the damping of the
electric field energy.

» Diagnostics:

o Record the time history of the electric field energy and the spatial Fourier modes of the
electric field.

o Analyze the recorded data to determine the damping rate and frequency of the wave.
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Protocol for Alfven Wave Simulation

e [nitialization:

o Define a two-dimensional, periodic simulation domain with a uniform background magnetic
field, Bo.

o Initialize a uniform plasma with a specified density and pressure (defining the plasma
beta).

o Introduce a small-amplitude, sinusoidal perturbation to the magnetic and velocity fields
corresponding to a shear Alfven wave.

» Field Solver Configuration:
o Use the constrained transport method to evolve the magnetic field.

o The electric field is determined from the ideal Ohm's law, consistent with the electron fluid
model.

» Particle Pusher Configuration:

o Advance the ion positions and velocities using the Lorentz force from the evolving
electromagnetic fields.

e Time Evolution:
o Evolve the system and observe the propagation of the wave packet.
e Diagnostics:
o Record the spatial and temporal evolution of the magnetic and velocity field components.

o Measure the propagation speed of the wave and compare it to the theoretical Alfven
speed.
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Mandatory Visualization: Workflows and Logical
Relationships

The following diagrams, generated using the DOT language, illustrate the core logical flows

within the Pegasus simulation code.
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Pegasus Core Simulation Loop
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t<t_end
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:

Deposit Particle Currents to Grid

:

Solve for E and B Fields
(Field Solver)

:

Output Diagnostics

Click to download full resolution via product page

Caption: High-level flowchart of the main simulation loop in Pegasus.
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Hybrid Particle-in-Cell Workflow

Grid-Based Fields and Fluid
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il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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